Cas no 1805591-42-7 (2-Bromo-3-fluoro-6-iodophenol)

2-Bromo-3-fluoro-6-iodophenol is a halogenated phenolic compound with a molecular formula of C6H3BrFIO. This multifunctional aromatic derivative features bromine, fluorine, and iodine substituents on the phenol ring, making it a valuable intermediate in organic synthesis and pharmaceutical chemistry. The presence of three distinct halogens at specific positions (ortho and meta) enhances its reactivity in cross-coupling reactions, particularly Suzuki and Buchwald-Hartwig couplings. The fluorine atom contributes to metabolic stability, while the iodine and bromine groups serve as excellent leaving groups for further functionalization. Its high purity (>97%) and well-defined structure make it suitable for precise molecular design in drug discovery and material science applications. The compound's unique halogen pattern also facilitates regioselective transformations in complex molecule synthesis.

2-Bromo-3-fluoro-6-iodophenol structure

Product Name:2-Bromo-3-fluoro-6-iodophenol

CAS No:1805591-42-7

MF:C₆H₃BrFIO

MW:316.894296884537

CID:4976588

Update Time:2025-07-02

2-Bromo-3-fluoro-6-iodophenol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-fluoro-6-iodophenol
- Inchi： 1S/C6H3BrFIO/c7-5-3(8)1-2-4(9)6(5)10/h1-2,10H
- InChI Key： ZJMKMGJITNTURB-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1O)Br)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
XLogP3: 3
Topological Polar Surface Area: 20.2

2-Bromo-3-fluoro-6-iodophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013017669-250mg	2-Bromo-3-fluoro-6-iodophenol	1805591-42-7	97%	250mg	480.00 USD	2021-06-25
Alichem	A013017669-500mg	2-Bromo-3-fluoro-6-iodophenol	1805591-42-7	97%	500mg	806.85 USD	2021-06-25
Alichem	A013017669-1g	2-Bromo-3-fluoro-6-iodophenol	1805591-42-7	97%	1g	1,490.00 USD	2021-06-25